Cas no 1004643-67-7 (1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one)

• Product Name: 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one
• CAS No: 1004643-67-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• MDL: MFCD04970176
• CID: 3059503
• PubChem ID: 7017770
• Update Time: 2025-10-29

1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propan-2-one
• 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one
• PXFXQBQKIGSSKH-UHFFFAOYSA-N
• AKOS000310640
• 1-[3-(trifluoromethyl)pyrazol-1-yl]propan-2-one
• STK349728
• SCHEMBL14671141
• 1004643-67-7
• BBL040016
• CS-0272158
• 1-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]acetone
• 1-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propan-2-one
• EN300-229802
• 1-(3-Trifluoromethyl-pyrazol-1-yl)-propan-2-one

• MDL： MFCD04970176
• Inchi： 1S/C7H7F3N2O/c1-5(13)4-12-3-2-6(11-12)7(8,9)10/h2-3H,4H2,1H3
• InChI Key： PXFXQBQKIGSSKH-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC(C)=O)N=1)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one

Introduction to 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one (CAS No. 1004643-67-7)

1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1004643-67-7, features a unique structural framework that combines a pyrazole ring with a trifluoromethyl-substituted propanone moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethyl group is a key structural feature that enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Its incorporation into the pyrazole core not only influences the electronic properties of the compound but also modulates its interactions with biological targets. This has led to its exploration in various therapeutic areas, including oncology, inflammation, and infectious diseases.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The pyrazole scaffold, in particular, is well-documented for its role as a pharmacophore in numerous drug candidates. Its ability to engage with biological receptors and enzymes makes it an attractive platform for medicinal chemists seeking to develop innovative treatments.

The specific arrangement of the trifluoromethyl and propan-2-one groups in 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one contributes to its unique pharmacological profile. This compound has been investigated for its potential as an inhibitor of various enzymes and receptors implicated in disease pathways. Preliminary studies suggest that it may exhibit inhibitory activity against targets such as kinases and proteases, which are often overexpressed in pathological conditions.

One of the most compelling aspects of this compound is its synthetic accessibility. The combination of readily available starting materials and well-established synthetic routes allows for efficient production at scale. This accessibility is crucial for both academic research and industrial development, enabling rapid screening and optimization of derivatives.

The trifluoromethyl group's electron-withdrawing nature significantly influences the reactivity and binding affinity of the molecule. This feature has been exploited to enhance interactions with biological targets, leading to improved pharmacokinetic profiles. In drug discovery pipelines, such modifications are often employed to fine-tune potency and selectivity.

Recent advancements in computational chemistry have further accelerated the exploration of 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one. Molecular modeling techniques have been used to predict binding modes and optimize lead structures before experimental synthesis. These computational approaches have revealed promising interactions with proteins involved in cancer signaling pathways, suggesting potential therapeutic utility.

The compound's structural versatility also allows for modifications that can fine-tune its biological activity. By introducing additional substituents or altering the connectivity of functional groups, researchers can generate libraries of derivatives for high-throughput screening. This strategy has been successful in identifying novel compounds with enhanced efficacy and reduced side effects.

In conclusion, 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-one (CAS No. 1004643-67-7) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its synthetic feasibility and computational tractability, make it an attractive scaffold for designing next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, this compound is poised to play a significant role in addressing unmet medical needs.